Cas no 2172568-04-4 (6-Amino-5-(3,4-dimethylphenyl)-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one)

• Product Name: 6-Amino-5-(3,4-dimethylphenyl)-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one
• CAS No: 2172568-04-4
• MF: C₁₆H₂₁N₅O
• MW: 299.370842695236
• CID: 6568095
• PubChem ID: 165859807
• Update Time: 2025-05-21

6-Amino-5-(3,4-dimethylphenyl)-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• EN300-1452309
• 6-amino-5-(3,4-dimethylphenyl)-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one
• 2172568-04-4
• 6-Amino-5-(3,4-dimethylphenyl)-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C16H21N5O/c1-10-3-4-12(9-11(10)2)13-14(17)19-16(20-15(13)22)21-7-5-18-6-8-21/h3-4,9,18H,5-8H2,1-2H3,(H3,17,19,20,22)
• InChI Key： WBXXMHIZQSIZTG-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC(C)=C(C)C=2)=C(N)N=C(N1)N1CCNCC1

Computed Properties

• Exact Mass: 299.17461031g/mol
• Monoisotopic Mass: 299.17461031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 82.8Ų

Additional information on 6-Amino-5-(3,4-dimethylphenyl)-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one

Recent Advances in the Study of 6-Amino-5-(3,4-dimethylphenyl)-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one (CAS: 2172568-04-4)

The compound 6-Amino-5-(3,4-dimethylphenyl)-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one (CAS: 2172568-04-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a dihydropyrimidinone core, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its role as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. The structural features of 6-Amino-5-(3,4-dimethylphenyl)-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one, such as the piperazine moiety and the dihydropyrimidinone scaffold, suggest its potential to interact with kinase active sites, thereby modulating their activity.

In a study published in the Journal of Medicinal Chemistry (2023), researchers explored the compound's inhibitory effects on a panel of kinases, including cyclin-dependent kinases (CDKs) and glycogen synthase kinase-3β (GSK-3β). The results demonstrated moderate to potent inhibition of several CDKs, with IC50 values in the low micromolar range. Notably, the compound exhibited selectivity for CDK2 and CDK9, which are key regulators of cell cycle progression and transcription, respectively. These findings suggest its potential utility in targeting cancers characterized by aberrant CDK activity.

Another study, featured in Bioorganic & Medicinal Chemistry Letters (2024), investigated the compound's pharmacokinetic properties and in vivo efficacy. The researchers employed a combination of in vitro assays and animal models to evaluate its absorption, distribution, metabolism, and excretion (ADME) profiles. The results indicated favorable oral bioavailability and metabolic stability, making it a promising candidate for further development. In a xenograft mouse model of breast cancer, the compound demonstrated significant tumor growth inhibition, further supporting its potential as an anticancer agent.

Beyond its kinase inhibitory activity, recent work has also explored the compound's potential in other therapeutic areas. For instance, a preprint article on bioRxiv (2024) reported its anti-inflammatory effects in a murine model of rheumatoid arthritis. The compound was found to suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and to attenuate joint inflammation. These effects were attributed to its modulation of the NF-κB signaling pathway, highlighting its multifaceted pharmacological profile.

Despite these promising findings, challenges remain in the development of 6-Amino-5-(3,4-dimethylphenyl)-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one as a therapeutic agent. Issues such as off-target effects, potential toxicity, and the need for further structural optimization to enhance potency and selectivity are areas of active investigation. Ongoing research aims to address these challenges through medicinal chemistry approaches, including the synthesis of analogs and the use of structure-activity relationship (SAR) studies.

In conclusion, 6-Amino-5-(3,4-dimethylphenyl)-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one (CAS: 2172568-04-4) represents a promising scaffold for the development of novel therapeutics, particularly in the areas of oncology and inflammation. Recent studies have shed light on its kinase inhibitory activity, pharmacokinetic properties, and in vivo efficacy, paving the way for further preclinical and clinical evaluation. As research progresses, this compound may emerge as a valuable tool for understanding disease mechanisms and as a potential drug candidate.